Cas no 64640-15-9 (2-(Chloromethyl)-5-(3-chlorophenyl)-1,3-oxazole)

• Product Name: 2-(Chloromethyl)-5-(3-chlorophenyl)-1,3-oxazole
• CAS No: 64640-15-9
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 3476569
• PubChem ID: 2564761
• Update Time: 2025-04-21

2-(Chloromethyl)-5-(3-chlorophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• OXAZOLE, 2-(CHLOROMETHYL)-5-(3-CHLOROPHENYL)-
• 2-(chloromethyl)-5-(3-chlorophenyl)oxazole
• EN300-11772
• AKOS000118484
• DTXSID201268932
• 826-101-7
• PCA64015
• 2-(chloromethyl)-5-(3-chlorophenyl)-1,3-oxazole
• DB-127305
• 64640-15-9
• G26219
• DTXCID701699560
• SCHEMBL20600253
• 2-(Chloromethyl)-5-(3-chlorophenyl)-1,3-oxazole

• Inchi： 1S/C10H7Cl2NO/c11-5-10-13-6-9(14-10)7-2-1-3-8(12)4-7/h1-4,6H,5H2
• InChI Key： XREYQNDZYBPWOE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(Cl)=C2)=CN=C1CCl

Computed Properties

• Exact Mass: 226.9904692Da
• Monoisotopic Mass: 226.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų